Cas no 2287238-27-9 ((3S,4S)-1-benzyl-4-methylpiperidin-3-amine)
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinamine, 4-methyl-1-(phenylmethyl)-, (3S,4S)-
- (3S,4S)-1-benzyl-4-methylpiperidin-3-amine
-
- Inchi: 1S/C13H20N2/c1-11-7-8-15(10-13(11)14)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3/t11-,13+/m0/s1
- InChI Key: UMKXOVBYIBQJBM-WCQYABFASA-N
- SMILES: N1(CC2=CC=CC=C2)CC[C@H](C)[C@H](N)C1
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572247-100mg |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 98% | 100mg |
¥6400 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572247-250mg |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 98% | 250mg |
¥9603 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572247-500mg |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 98% | 500mg |
¥11095 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572247-1g |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 98% | 1g |
¥14937 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5343-100MG |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 95% | 100MG |
¥ 1,603.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5343-250MG |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 95% | 250MG |
¥ 2,560.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5343-500MG |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 95% | 500MG |
¥ 4,270.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5343-1G |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 95% | 1g |
¥ 6,402.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5343-5G |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 95% | 5g |
¥ 19,206.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5343-100mg |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine |
2287238-27-9 | 95% | 100mg |
¥1575.0 | 2024-04-22 |
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on (3S,4S)-1-benzyl-4-methylpiperidin-3-amine
Research Brief on (3S,4S)-1-benzyl-4-methylpiperidin-3-amine (CAS: 2287238-27-9): Recent Advances and Applications
The compound (3S,4S)-1-benzyl-4-methylpiperidin-3-amine (CAS: 2287238-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral piperidine derivative exhibits structural features that make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for researchers in the field.
A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for (3S,4S)-1-benzyl-4-methylpiperidin-3-amine, achieving high enantiomeric purity (>99% ee) and improved yield compared to previous methods. The researchers employed asymmetric hydrogenation of a corresponding enamide intermediate using a chiral iridium catalyst, followed by selective deprotection. This advancement in synthesis methodology addresses previous challenges in producing this compound at scale, which is crucial for further pharmacological evaluation and potential clinical development.
Pharmacological characterization of (3S,4S)-1-benzyl-4-methylpiperidin-3-amine has revealed interesting activity profiles. In vitro studies demonstrate moderate affinity for σ1 and σ2 receptors (Ki values of 120 nM and 450 nM, respectively), suggesting potential applications in neuropathic pain management and neurodegenerative disorders. The compound's ability to cross the blood-brain barrier was confirmed in rodent models, with brain-to-plasma ratios of approximately 3:1 at 2 hours post-administration. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's promise as a CNS-penetrant pharmacophore.
Structure-activity relationship (SAR) studies around the (3S,4S)-1-benzyl-4-methylpiperidin-3-amine scaffold have identified key modifications that enhance receptor selectivity. A recent patent application (WO2023/154672) discloses derivatives with improved σ1 receptor selectivity while maintaining favorable pharmacokinetic properties. These developments suggest that the core structure of 2287238-27-9 serves as a versatile platform for designing novel therapeutic agents targeting neurological conditions.
In addition to its potential CNS applications, (3S,4S)-1-benzyl-4-methylpiperidin-3-amine has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibit potent antiproliferative activity against glioblastoma cell lines, with IC50 values in the low micromolar range. The mechanism appears to involve modulation of intracellular calcium signaling pathways, though further investigation is needed to fully elucidate the molecular targets.
Future research directions for (3S,4S)-1-benzyl-4-methylpiperidin-3-amine include comprehensive toxicology studies, further optimization of pharmacokinetic properties, and exploration of additional therapeutic indications. The compound's unique structural features and demonstrated biological activities position it as an important scaffold in medicinal chemistry, with potential applications spanning multiple therapeutic areas. Continued investigation of this molecule and its derivatives is expected to yield valuable insights for drug discovery programs in both academic and industrial settings.
2287238-27-9 ((3S,4S)-1-benzyl-4-methylpiperidin-3-amine) Related Products
- 1443741-38-5(1-benzyl-3-propylpiperidin-3-amine)
- 477600-70-7((3R,4R)-1-benzyl-N,4-dimethyl-piperidin-3-amine)
- 561024-38-2(3-Piperidinamine,4-ethyl-1-(phenylmethyl)-,(3S,4R)-(9CI))
- 1354621-59-2((3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine)
- 1039738-27-6(1-Benzyl-4-methylpiperidin-3-amine)
- 477600-69-4(cis-1-benzyl-N,4-dimethylpiperidin-3-amine)
- 1431697-80-1((3R,4s)-1-benzyl-n,4-dimethylpiperidin-3-amine)
- 384338-23-2(1-Benzyl-N,4-dimethylpiperidin-3-amine)
- 1350473-39-0(1-Benzyl-4,4-dimethylpiperidin-3-amine)
- 6530-11-6(N-Benzyl-3-quinuclidinamine)